Cas no 82172-26-7 (5-(bromomethyl)-4-methyl-1,2,3-thiadiazole)

• Product Name: 5-(bromomethyl)-4-methyl-1,2,3-thiadiazole
• CAS No: 82172-26-7
• MF: C₄H₅BrN₂S
• MW: 193.064898252487
• MDL: MFCD21131970
• CID: 5226281
• PubChem ID: 12913692
• Update Time: 2026-03-07

5-(bromomethyl)-4-methyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole, 5-(bromomethyl)-4-methyl-
• 5-(bromomethyl)-4-methyl-1,2,3-thiadiazole

• MDL： MFCD21131970
• Inchi： 1S/C4H5BrN2S/c1-3-4(2-5)8-7-6-3/h2H2,1H3
• InChI Key： CDBIXXJBMJZTRZ-UHFFFAOYSA-N
• SMILES： S1C(CBr)=C(C)N=N1

Computed Properties

• Exact Mass: 191.93568g/mol
• Monoisotopic Mass: 191.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 5-(bromomethyl)-4-methyl-1,2,3-thiadiazole

Comprehensive Overview of 5-(bromomethyl)-4-methyl-1,2,3-thiadiazole (CAS No. 82172-26-7)

5-(bromomethyl)-4-methyl-1,2,3-thiadiazole (CAS No. 82172-26-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated thiadiazole derivative is characterized by its unique molecular structure, combining a thiadiazole ring with a bromomethyl substituent, which enhances its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "thiadiazole synthesis," "bromomethyl derivatives applications," and "CAS 82172-26-7 uses," reflecting its growing relevance in modern chemistry.

The compound's versatile reactivity makes it a valuable intermediate in the development of novel biologically active molecules. Its thiadiazole core is particularly noteworthy, as this scaffold is often associated with antimicrobial, antifungal, and anti-inflammatory properties. Recent studies highlight its potential in designing next-generation agrochemicals, aligning with the global demand for sustainable crop protection solutions. Keywords such as "thiadiazole in drug discovery" and "5-(bromomethyl)-4-methyl-1,2,3-thiadiazole synthesis" are frequently queried, underscoring its interdisciplinary appeal.

From a synthetic perspective, 5-(bromomethyl)-4-methyl-1,2,3-thiadiazole serves as a key building block for cross-coupling reactions and nucleophilic substitutions. Its bromomethyl group offers a strategic handle for further functionalization, enabling the creation of diverse molecular architectures. This aligns with the rising interest in "click chemistry" and "fragment-based drug design," as evidenced by trending searches in academic and industrial databases. The compound's CAS No. 82172-26-7 is often cited in patents and publications, further cementing its role in innovation.

Environmental and safety considerations are also critical when discussing 5-(bromomethyl)-4-methyl-1,2,3-thiadiazole. While it is not classified under restricted categories, proper handling protocols are essential due to its reactive bromine moiety. Searches for "safe handling of brominated compounds" and "green chemistry alternatives" reflect the industry's shift toward sustainable practices. This compound's compatibility with green synthetic routes, such as catalytic methods, is an area of active exploration.

In summary, 5-(bromomethyl)-4-methyl-1,2,3-thiadiazole (CAS No. 82172-26-7) represents a fusion of structural novelty and functional adaptability. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its thiadiazole framework and bromomethyl reactivity. As research continues to uncover its potential, this compound remains a focal point for scientists addressing challenges in drug development and sustainable chemistry.